Cas no 4032-03-5 (1,4-Cyclohexadiene-1,2,4,5-tetracarbonitrile, 3,6-dioxo-)

1,4-Cyclohexadiene-1,2,4,5-tetracarbonitrile, 3,6-dioxo- Properties

Names and Identifiers

• 1,4-Cyclohexadiene-1,2,4,5-tetracarbonitrile, 3,6-dioxo-
• tetracyano-1,4-benzoquinone
• 4032-03-5
• tetracyanoquinone
• tetracyano-p-quinone
• SCHEMBL615573
• DTXSID20448061
• JNGDCMHTNXRQQD-UHFFFAOYSA-N
• 3,6-dioxocyclohexa-1,4-diene-1,2,4,5-tetracarbonitrile
• +Expand

• InChIKey： JNGDCMHTNXRQQD-UHFFFAOYSA-N
• Inchi： InChI=1S/C10N4O2/c11-1-5-6(2-12)10(16)8(4-14)7(3-13)9(5)15
• SMILES： C(#N)C1=C(C(=O)C(=C(C1=O)C#N)C#N)C#N

Computed Properties

• Exact Mass: 208.0022
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 0
• Monoisotopic Mass: 208.00212526g/mol
• Heavy Atom Count: 16
• Complexity: 566
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.3
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 129.3